Cas no 81466-80-0 (2,4-Dichlorocarbanilic acid 3-iodo-2-propynyl ester)

2,4-Dichlorocarbanilic acid 3-iodo-2-propynyl ester structure
81466-80-0 structure
Product name:2,4-Dichlorocarbanilic acid 3-iodo-2-propynyl ester
CAS No:81466-80-0
MF:C10H6Cl2INO2
MW:369.970613002777
CID:986780
PubChem ID:54754

2,4-Dichlorocarbanilic acid 3-iodo-2-propynyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichlorocarbanilic acid 3-iodo-2-propynyl ester
    • 3-iodoprop-2-ynyl N-(2,4-dichlorophenyl)carbamate
    • CARBANILIC ACID, 2,4-DICHLORO-, 3-IODO-2-PROPYNYL ESTER
    • BRN 5553326
    • 81466-80-0
    • 3-Iodo-2-propynyl 2,4-dichlorophenylcarbamate
    • Carbamic acid, (2,4-dichlorophenyl)-, 3-iodo-2-propynyl ester
    • DTXSID10231121
    • SCHEMBL10696414
    • Inchi: InChI=1S/C10H6Cl2INO2/c11-7-2-3-9(8(12)6-7)14-10(15)16-5-1-4-13/h2-3,6H,5H2,(H,14,15)
    • InChI Key: XHGFFVKKNSRZJH-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C=C1Cl)Cl)NC(=O)OCC#CI

Computed Properties

  • Exact Mass: 368.88203g/mol
  • Monoisotopic Mass: 368.88203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų
  • XLogP3: 3.5

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